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Compound of Interest

Compound Name: Brasofensine

Cat. No.: B1667503 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Brasofensine, an investigational dopamine reuptake inhibitor. While a specific Safety Data

Sheet (SDS) for Brasofensine is not publicly available, this guide is compiled from established

best practices for handling potent, non-hazardous investigational neurochemicals and research

compounds. Adherence to these procedures is critical to ensure personnel safety and maintain

experimental integrity.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

accidental exposure. The following table summarizes the recommended PPE for handling

Brasofensine in a laboratory setting.
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PPE Category Item Specifications & Use Case

Hand Protection Nitrile Gloves

Double-gloving is

recommended when handling

the pure compound or

concentrated solutions.

Change gloves immediately if

contaminated.

Eye Protection
Safety Goggles with Side

Shields

Provides a seal around the

eyes to protect against

splashes and aerosols.

Body Protection Laboratory Coat

A buttoned lab coat should be

worn at all times in the

laboratory.

Respiratory Protection N95 or Higher Respirator

Recommended when handling

the powdered form of

Brasofensine to prevent

inhalation. Use within a

certified chemical fume hood is

the primary engineering

control.

Operational Plan: Handling Brasofensine
A systematic approach to handling Brasofensine will minimize the risk of exposure and

contamination.

Engineering Controls:
Fume Hood: All weighing and initial dilutions of powdered Brasofensine must be conducted

in a certified chemical fume hood to minimize inhalation risks.

Ventilation: Ensure the laboratory has adequate general ventilation.

Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within the fume hood by lining it with absorbent, disposable bench paper.

Weighing:

Use an analytical balance inside the fume hood.

Handle the container of Brasofensine with care to avoid generating dust.

Use a spatula to transfer the desired amount to a tared weigh boat or directly into the

receiving vessel.

Solubilization:

Add the solvent to the vessel containing the powdered Brasofensine slowly to avoid

splashing.

Cap the vessel securely before mixing or vortexing.

Post-Handling:

Wipe down the spatula and any other equipment with a suitable solvent (e.g., 70%

ethanol) and dispose of the wipes in the designated chemical waste container.

Carefully remove the outer pair of gloves and dispose of them in the chemical waste.

Remove the inner gloves and dispose of them.

Wash hands thoroughly with soap and water.

Disposal Plan: Managing Brasofensine Waste
Proper disposal of investigational drugs is crucial to prevent environmental contamination and

ensure regulatory compliance.[1][2][3]

Waste Segregation:
Solid Waste: All solid materials that have come into contact with Brasofensine, including

gloves, weigh boats, and contaminated bench paper, should be placed in a clearly labeled,
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sealed hazardous waste container.

Liquid Waste: Unused solutions of Brasofensine and solvent rinses should be collected in a

designated, sealed hazardous waste container. Do not pour any solutions containing

Brasofensine down the drain.

Sharps: Needles and syringes used for transferring Brasofensine solutions must be

disposed of in a designated sharps container.

Disposal Procedure:
Labeling: All waste containers must be labeled as "Hazardous Waste" and include the name

"Brasofensine."[2]

Storage: Store waste containers in a designated and secure satellite accumulation area.[2]

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) office.[1] They will ensure the waste is transported to a permitted hazardous waste

incineration facility.[3]

Experimental Workflow for Safe Handling of
Brasofensine

Preparation Handling (in Fume Hood) Cleanup & Decontamination

Waste Disposal

Don PPE Prepare Fume Hood Weigh Powder Solubilize Decontaminate Surfaces & Equipment Doff PPE

Segregate Waste (Solid/Liquid/Sharps)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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